Cas no 902837-34-7 (4-(piperidin-3-yloxy)benzonitrile)

4-(Piperidin-3-yloxy)benzonitrile is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure combines a benzonitrile moiety with a piperidine ring, offering reactivity at both the nitrile and amine functional groups. This compound is useful for constructing complex molecules due to its dual functionality, enabling modifications such as nucleophilic substitutions or reductions. The piperidine scaffold enhances solubility and bioavailability in drug development. Its stability under standard conditions makes it suitable for diverse synthetic pathways. Researchers favor this intermediate for its efficiency in producing biologically active compounds, including kinase inhibitors and CNS-targeting agents. Proper handling is advised due to potential sensitivity to moisture and light.
4-(piperidin-3-yloxy)benzonitrile structure
902837-34-7 structure
Product Name:4-(piperidin-3-yloxy)benzonitrile
CAS No:902837-34-7
MF:C12H14N2O
MW:202.252362728119
CID:994698
PubChem ID:44721293
Update Time:2025-10-28

4-(piperidin-3-yloxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(PIPERIDIN-3-YLOXY)-BENZONITRILE
    • 4-(3-Piperidinyloxy)benzonitrile
    • 4-piperidin-3-yloxybenzonitrile
    • 4-(piperidin-3-yloxy)benzonitrile
    • AKOS009461694
    • CS-0271353
    • 902837-34-7
    • EN300-1856115
    • DTXSID90660435
    • 4-[(Piperidin-3-yl)oxy]benzonitrile
    • SCHEMBL15649004
    • CLB83734
    • AS-40625
    • MFCD08061105
    • 3-(4-Cyanophenoxy)piperidine HCl
    • MDL： MFCD08061105
    • Inchi： 1S/C12H14N2O/c13-8-10-3-5-11(6-4-10)15-12-2-1-7-14-9-12/h3-6,12,14H,1-2,7,9H2
    • InChI Key： KMBKWCFPFFJUPE-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(C#N)=CC=1)C1CNCCC1

Computed Properties

  • Exact Mass: 202.11100
  • Monoisotopic Mass: 202.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 45Ų

Experimental Properties

  • PSA: 45.05000
  • LogP: 2.01788

4-(piperidin-3-yloxy)benzonitrile Security Information

  • Hazardous Material transportation number：UN3439
  • Safety Term：6.1
  • Packing Group：III
  • HazardClass：6.1
  • PackingGroup：III

4-(piperidin-3-yloxy)benzonitrile Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(piperidin-3-yloxy)benzonitrile Pricemore >>

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